Cas no 550345-60-3 (1,2-Ethanediamine, N1-(5-bromo-2-pyrimidinyl)-N2-methyl-)
550345-60-3 structure
Product Name:1,2-Ethanediamine, N1-(5-bromo-2-pyrimidinyl)-N2-methyl-
CAS No:550345-60-3
MF:C7H11BrN4
MW:231.093039751053
CID:2117022
Update Time:2023-08-04
1,2-Ethanediamine, N1-(5-bromo-2-pyrimidinyl)-N2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- N1-(5-bromo-2-pyrimidinyl)-N2-methyl-1,2-Ethanediamine
- VACDENJMSGOBGB-UHFFFAOYSA-N
- 1,2-Ethanediamine, N1-(5-bromo-2-pyrimidinyl)-N2-methyl-
- 5-bromo-N-[2-(methylamino)ethyl]pyrimidin-2-amine
- N-(5-bromo-pyrimidin-2-yl)-N'-methyl-ethane-1,2-diamine
-
- Inchi: 1S/C7H11BrN4/c1-9-2-3-10-7-11-4-6(8)5-12-7/h4-5,9H,2-3H2,1H3,(H,10,11,12)
- InChI Key: VACDENJMSGOBGB-UHFFFAOYSA-N
- SMILES: BrC1C=NC(=NC=1)NCCNC
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 114
- Topological Polar Surface Area: 49.8
1,2-Ethanediamine, N1-(5-bromo-2-pyrimidinyl)-N2-methyl- Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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